Cas no 196106-96-4 (4-Bromo-1H-pyrrole-2-carboxamide)

4-Bromo-1H-pyrrole-2-carboxamide is a brominated pyrrole derivative with a carboxamide functional group, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its structural features, including the reactive bromine substituent and the amide moiety, make it valuable for further functionalization, such as cross-coupling reactions or heterocyclic scaffold modifications. The compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to the pyrrole core's prevalence in pharmacologically active compounds. High purity and well-defined reactivity ensure consistent performance in synthetic applications. Suitable for controlled reactions, it is often employed in the synthesis of agrochemicals, dyes, and specialized polymers.
4-Bromo-1H-pyrrole-2-carboxamide structure
196106-96-4 structure
Product Name:4-Bromo-1H-pyrrole-2-carboxamide
CAS No:196106-96-4
MF:C5H5BrN2O
MW:189.009999990463
MDL:MFCD11504939
CID:850718
PubChem ID:15346823
Update Time:2025-06-23

4-Bromo-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1H-pyrrole-2-carboxamide
    • 1H-Pyrrole-2-carboxamide, 4-bromo-
    • 1H-Pyrrole-2-carboxamide,4-bromo
    • ZDOSNCDGCSOFIE-UHFFFAOYSA-N
    • AK106602
    • V4097
    • SCHEMBL15228733
    • WHA10696
    • AKOS009076870
    • C73743
    • CS-0044147
    • DS-3452
    • J-012681
    • SB62058
    • 196106-96-4
    • DTXSID00571806
    • MFCD11504939
    • DTXCID80522578
    • XH0603
    • MDL： MFCD11504939
    • Inchi： 1S/C5H5BrN2O/c6-3-1-4(5(7)9)8-2-3/h1-2,8H,(H2,7,9)
    • InChI Key： ZDOSNCDGCSOFIE-UHFFFAOYSA-N
    • SMILES： BrC1=CNC(C(N)=O)=C1

Computed Properties

  • Exact Mass: 187.95900
  • Monoisotopic Mass: 187.95853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.9
  • XLogP3: 0.6

Experimental Properties

  • Boiling Point: 370.1±27.0°C at 760 mmHg
  • PSA: 58.88000
  • LogP: 1.57640

4-Bromo-1H-pyrrole-2-carboxamide Security Information

  • Signal Word：Warning
  • Hazard Statement： H302-H317
  • Warning Statement： P280
  • Storage Condition：Sealed in dry,2-8°C

4-Bromo-1H-pyrrole-2-carboxamide Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromo-1H-pyrrole-2-carboxamide Pricemore >>

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